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Compound of Interest

Compound Name: N-Acetyl-S-benzyl-D-cysteine

Cat. No.: B064374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for N-Acetyl-S-benzyl-D-cysteine. The information presented is curated

for professionals in research and drug development who may handle this compound. This

guide synthesizes available data on its potential hazards, exposure control, and emergency

procedures.

Hazard Identification and Classification
N-Acetyl-S-benzyl-D-cysteine is classified as a substance that requires careful handling due

to its potential to cause skin and eye irritation, as well as skin sensitization. The following

classifications are based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) and are extrapolated from data on the closely related N-Acetyl-S-benzyl-L-

cysteine.

GHS Classification:

Skin Irritation: Category 2

Eye Irritation: Category 2

Skin Sensitization: Category 1

Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Acetyl-S-benzyl-cysteine is

provided in the table below. These properties are essential for understanding its behavior under

various experimental and storage conditions.
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Property Value

Molecular Formula C₁₂H₁₅NO₃S

Molecular Weight 253.32 g/mol

Appearance White to off-white solid

Solubility
Data not readily available. Expected to have

limited solubility in water.

Melting Point
Data not readily available for the D-isomer. The

L-isomer has a reported melting point.

Boiling Point Data not available

Flash Point Data not available

Toxicological Data
Quantitative toxicological data for N-Acetyl-S-benzyl-D-cysteine is not readily available.

However, data for the related and widely studied compound, N-acetylcysteine (NAC), can

provide an indication of its general acute toxicity profile. It is important to note that the benzyl

group in the target compound may alter its toxicological properties.

Test Species Route LD50

Acute Oral Toxicity

(NAC)
Rat Oral > 5,050 mg/kg

Acute Oral Toxicity

(NAC)
Mouse Oral > 1,000 mg/kg

Acute Intraperitoneal

Toxicity (NAC)
Mouse Intraperitoneal 1,000 - 2,000 mg/kg

*Data for N-acetylcysteine (NAC) is provided as a surrogate for N-Acetyl-S-benzyl-D-
cysteine.

Experimental Protocols for Safety Assessment
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Detailed methodologies for key safety assessment experiments are outlined below. These

protocols are based on internationally recognized OECD guidelines.

Skin Irritation and Corrosion (Based on OECD Guideline
404)
This test determines the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Test Animal: A single healthy young adult albino rabbit is used for the initial test.

Preparation: Approximately 24 hours before the test, the animal's back is clipped free of fur.

Application: A 0.5 g or 0.5 mL dose of the test substance is applied to a small area (approx. 6

cm²) of the clipped skin and covered with a gauze patch and non-irritating tape.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored according to a standardized scale. If no corrosive effects

are observed after 72 hours, the observation period can be extended up to 14 days to

determine the reversibility of any effects.

Eye Irritation and Corrosion (Based on OECD Guideline
405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Animal: A single healthy young adult albino rabbit is used for the initial test.

Application: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is instilled into the

conjunctival sac of one eye. The other eye serves as an untreated control.

Observation: The eyes are examined for corneal opacity, iris lesions, conjunctival redness,

and chemosis (swelling) at 1, 24, 48, and 72 hours after application.
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Scoring: The ocular reactions are scored based on a standardized system. The observation

period may be extended up to 21 days to assess the reversibility of the effects.

Skin Sensitization - Local Lymph Node Assay (LLNA)
(Based on OECD Guideline 429)
The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

Test Animals: A group of mice (e.g., CBA/J strain) is used.

Application: The test substance, at various concentrations in a suitable vehicle, is applied to

the dorsal surface of each ear for three consecutive days. A control group receives the

vehicle alone.

Proliferation Measurement: On day 6, the mice are injected intravenously with a solution

containing a substance that is incorporated into the DNA of proliferating cells (historically ³H-

methyl thymidine, with non-radioactive alternatives now available).

Sample Collection: Five hours after the injection, the mice are euthanized, and the draining

auricular lymph nodes are excised.

Analysis: The lymph nodes are processed to measure the level of cell proliferation.

Stimulation Index (SI): The proliferation in the test groups is compared to the control group to

calculate a Stimulation Index. An SI of 3 or greater is generally considered a positive result,

indicating that the substance is a skin sensitizer.

Signaling Pathways and Logical Relationships
To visualize the handling precautions and potential metabolic pathways, the following diagrams

are provided.
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Handling N-Acetyl-S-benzyl-D-cysteine

Use in a well-ventilated area
(e.g., fume hood)

Wear Personal Protective Equipment:
- Chemical-resistant gloves

- Safety glasses with side shields
- Laboratory coat

Practice good industrial hygiene:
- Avoid contact with skin and eyes

- Do not eat, drink, or smoke in the work area
- Wash hands thoroughly after handling

Store in a tightly closed container
in a cool, dry place

In case of a spill:
- Absorb with inert material

- Place in a suitable container for disposal

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Acetyl-S-benzyl-D-cysteine.

Exposure to N-Acetyl-S-benzyl-D-cysteine

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Wash off with soap and plenty of water.
Consult a physician.

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Never give anything by mouth to an unconscious person.
Rinse mouth with water.

Consult a physician.

Click to download full resolution via product page

Caption: First Aid Measures for Exposure to N-Acetyl-S-benzyl-D-cysteine.
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N-Acetyl-S-benzyl-D-cysteine Hepatic Metabolism
(Cytochrome P450 enzymes)

Reactive Intermediate
(e.g., electrophilic species)

Detoxification by Glutathione
(Glutathione S-transferase)

Covalent binding to cellular macromolecules
(if detoxification is overwhelmed)

Urinary Excretion
(as mercapturic acid derivative)

Click to download full resolution via product page

Caption: Putative Metabolic Pathway and Toxicity Mechanism.

Conclusion
N-Acetyl-S-benzyl-D-cysteine is a compound that requires careful handling in a laboratory

setting. Adherence to standard safety protocols, including the use of appropriate personal

protective equipment and engineering controls, is essential to minimize the risk of exposure

and potential adverse health effects. In the event of exposure, prompt and appropriate first aid

measures should be taken. The toxicological profile of this compound is not extensively

characterized, and therefore, it should be handled with the caution appropriate for a substance

with known irritant and sensitizing properties. Further research into its specific toxicokinetics

and toxicodynamics is warranted to provide a more complete safety assessment.

To cite this document: BenchChem. [N-Acetyl-S-benzyl-D-cysteine: A Comprehensive Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064374#n-acetyl-s-benzyl-d-cysteine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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